Cas no 91308-69-9 (Ethanol,2-(nitroso-2-propen-1-ylamino)-)
91308-69-9 structure
Product Name:Ethanol,2-(nitroso-2-propen-1-ylamino)-
CAS No:91308-69-9
MF:C5H10N2O2
MW:130.145101070404
CID:809731
PubChem ID:124479
Update Time:2025-04-19
Ethanol,2-(nitroso-2-propen-1-ylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(nitroso-2-propen-1-ylamino)-
- N-(2-hydroxyethyl)-N-prop-2-enylnitrous amide
- N-nitroso-N-allyl-N-ethanolamine
- 2-[nitroso(prop-2-en-1-yl)amino]ethanol
- 91308-69-9
- N-Nitrosoallylethanolamine
- UNII-JJ5D7FW3QV
- JJ5D7FW3QV
- ETHANOL, 2-(NITROSO-2-PROPEN-1-YLAMINO)-
- NITROSOALLYLETHANOLAMINE, N-
- 2-(NITROSO-2-PROPEN-1-YLAMINO)ETHANOL
- Ethanol, 2-(allylnitrosamino)-
- Ethanol, 2-(nitroso-2-propenylamino)-
- DTXSID3021017
-
- Inchi: 1S/C5H10N2O2/c1-2-3-7(6-9)4-5-8/h2,8H,1,3-5H2
- InChI Key: ANASRAPCLNYZFM-UHFFFAOYSA-N
- SMILES: OCCN(CC=C)N=O
Computed Properties
- Exact Mass: 130.074
- Monoisotopic Mass: 130.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.2268 (rough estimate)
- Boiling Point: 240.83°C (rough estimate)
- Flash Point: 124.1°C
- Refractive Index: 1.4954 (estimate)
- PSA: 52.90000
- LogP: 0.14810
Ethanol,2-(nitroso-2-propen-1-ylamino)- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
91308-69-9 (Ethanol,2-(nitroso-2-propen-1-ylamino)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk